Cas no 2137712-49-1 (5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137712-49-1
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 6244173
• PubChem ID: 165475714
• Update Time: 2025-05-23

5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine
• 2137712-49-1
• EN300-1078287
• 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H18ClN3/c1-5-9-7-10(14)17-11(8-9)15-12(16-17)13(3,4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： OBBJAJCFTBJAAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=CC2=NC(C(C)(C)CC)=NN21

Computed Properties

• Exact Mass: 251.1189253g/mol
• Monoisotopic Mass: 251.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine

5-Chloro-7-Ethyl-2-(2-Methylbutan-2-Yl)-1,2,4-Triazolo[1,5-A]Pyridine: A Comprehensive Overview

The compound 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137712-49-1) is a highly specialized organic molecule with a unique structure and diverse applications. This compound belongs to the class of triazolopyridines, which are known for their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring fused with a 1,2,4-triazole ring system, with substituents at positions 5, 7, and 2. These substituents include a chlorine atom at position 5, an ethyl group at position 7, and a bulky 2-methylbutan-2-yl group at position 2. The combination of these groups imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4-triazolo[1,5-a]pyridine in the development of novel drug candidates. Its triazolopyridine core has been shown to exhibit significant bioactivity in various assays targeting enzymes and receptors involved in diseases such as cancer and inflammation. For instance, researchers have demonstrated that this compound can modulate the activity of kinases and proteases, which are critical for cellular signaling pathways. The presence of the chlorine atom at position 5 contributes to the molecule's lipophilicity and enhances its ability to cross biological membranes. Similarly, the ethyl group at position 7 provides additional flexibility to the molecule, allowing it to adopt conformations that facilitate binding to target proteins.

The bulky 2-methylbutan-2-yl group at position 2 plays a crucial role in stabilizing the molecule's conformation and reducing rotational flexibility. This steric bulk also helps in minimizing off-target effects by preventing unwanted interactions with other cellular components. Such properties make 5-chloro-7-ethyl-2-(2-methylbutan-2-yl)-1,2,4-triazolo[1,5-a]pyridine an attractive scaffold for medicinal chemists seeking to design selective inhibitors or agonists.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Studies have indicated that 5-chloro-7-ethyl-2-(2-methylbutan-